Cas no 1258652-02-6 (7,7-difluoro-3-azabicyclo[4.1.0]heptane)

• Product Name: 7,7-difluoro-3-azabicyclo[4.1.0]heptane
• CAS No: 1258652-02-6
• MF: C₆H₉F₂N
• MW: 133.1391685009
• MDL: MFCD17480518
• CID: 4565299
• PubChem ID: 50989413
• Update Time: 2025-06-20

7,7-difluoro-3-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-3-azabicyclo[4.1.0]heptane

• MDL： MFCD17480518
• Inchi： 1S/C6H9F2N/c7-6(8)4-1-2-9-3-5(4)6/h4-5,9H,1-3H2
• InChI Key： WNYYRDKLJMIYSK-UHFFFAOYSA-N
• SMILES： C12C(C1(F)F)CCNC2

Computed Properties

• Exact Mass: 133.07030562g/mol
• Monoisotopic Mass: 133.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 7,7-difluoro-3-azabicyclo[4.1.0]heptane

Professional Introduction to Compound with CAS No 1258652-02-6 and Product Name: 7,7-difluoro-3-azabicyclo[4.1.0]heptane

The compound identified by the CAS number 1258652-02-6 and the product name 7,7-difluoro-3-azabicyclo[4.1.0]heptane represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel scaffolds for therapeutic applications. This bicyclic amine derivative, characterized by its fluorinated and azabicyclo structure, has garnered attention due to its unique structural features and potential biological activities.

Structurally, 7,7-difluoro-3-azabicyclo[4.1.0]heptane is a member of the azabicycloalkane class, which has been extensively studied for its utility in drug discovery. The presence of fluorine atoms at the 7-position enhances the compound's lipophilicity and metabolic stability, while the azabicyclo moiety introduces rigidity and conformational constraints that can be exploited to optimize binding interactions with biological targets. This structural motif has shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases.

Recent research in medicinal chemistry has highlighted the importance of fluorinated heterocycles in developing next-generation therapeutics. The fluorine atoms in 7,7-difluoro-3-azabicyclo[4.1.0]heptane not only improve pharmacokinetic properties but also modulate electronic effects at key positions within the molecule. This has led to a growing interest in exploring its derivatives as potential leads for drug development. For instance, studies have demonstrated that fluorinated azabicycloalkanes can exhibit enhanced binding affinity to enzymes and receptors compared to their non-fluorinated counterparts.

In the context of CNS drug discovery, 7,7-difluoro-3-azabicyclo[4.1.0]heptane has been investigated for its potential as a scaffold for neuroactive compounds. The bicyclic structure provides a framework that can mimic natural product scaffolds known to interact with central nervous system targets. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to treating neurological disorders such as epilepsy and Alzheimer's disease. The fluorine atoms are particularly important here, as they can influence blood-brain barrier penetration and reduce metabolic degradation.

The synthesis of 7,7-difluoro-3-azabicyclo[4.1.0]heptane presents unique challenges due to its strained bicyclic core and the need for precise functionalization at multiple positions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and ring-closing metathesis, have been employed to construct this complex framework efficiently. The introduction of fluorine atoms further complicates the synthetic route but also offers opportunities for fine-tuning the compound's properties through selective fluorination strategies.

Biological evaluation of 7,7-difluoro-3-azabicyclo[4.1.0]heptane has revealed intriguing activities that warrant further exploration. In vitro assays have shown that certain derivatives exhibit inhibitory effects on target enzymes implicated in various diseases. For example, modifications at the 3-position of the azabicyclo ring have been found to modulate binding interactions with specific proteases and kinases. These findings underscore the potential of this scaffold as a platform for developing novel enzyme inhibitors.

The impact of fluorine substitution on pharmacological activity is another critical aspect being studied with 7,7-difluoro-3-azabicyclo[4.1.0]heptane derivatives. Fluorine atoms can influence both potency and selectivity by altering electronic distributions and steric interactions within the binding site of biological targets. This has led to the development of libraries of fluorinated analogs aimed at optimizing pharmacokinetic profiles while minimizing off-target effects.

Computational modeling has played a pivotal role in understanding the structural features of 7,7-difluoro-3-azabicyclo[4.1.0]heptane and its derivatives. Molecular docking studies have provided insights into how modifications at key positions within the molecule can affect binding affinity to biological targets such as receptors and enzymes. These computational approaches have accelerated the design process by allowing rapid screening of virtual libraries before experimental synthesis.

The future directions for research on 7,7-difluoro-3-azabicyclo[4.1.0]heptane include exploring its potential in preclinical studies and clinical trials for various therapeutic indications. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into viable drug candidates that can address unmet medical needs.

In conclusion,7,7-difluoro-3-azabicyclo[4.1.0]heptane represents a promising scaffold for medicinal chemistry innovation with significant potential in drug discovery across multiple therapeutic areas including CNS disorders,oncology,and infectious diseases.The structural features,synthetic accessibility,and biological activities make it an attractive candidate for further development.Future research should focus on optimizing its pharmacological profile through rational design strategies aimed at improving efficacy,selectivity,and pharmacokinetic properties.